Cas no 1585977-30-5 ((4,5-dimethoxy-2-nitrophenyl)methanethiol)

• Product Name: (4,5-dimethoxy-2-nitrophenyl)methanethiol
• CAS No: 1585977-30-5
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 6209280
• PubChem ID: 125495504
• Update Time: 2025-06-08

(4,5-dimethoxy-2-nitrophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4,5-dimethoxy-2-nitrophenyl)methanethiol
• EN300-1765537
• 1585977-30-5

• Inchi： 1S/C9H11NO4S/c1-13-8-3-6(5-15)7(10(11)12)4-9(8)14-2/h3-4,15H,5H2,1-2H3
• InChI Key： ZEQYNRKSLUEYBZ-UHFFFAOYSA-N
• SMILES： SCC1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.3Ų

Additional information on (4,5-dimethoxy-2-nitrophenyl)methanethiol

Introduction to (4,5-dimethoxy-2-nitrophenyl)methanethiol (CAS No. 1585977-30-5)

(4,5-dimethoxy-2-nitrophenyl)methanethiol (CAS No. 1585977-30-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive functional groups, offers a wide range of applications in the development of novel drugs and chemical probes. This introduction aims to provide a comprehensive overview of (4,5-dimethoxy-2-nitrophenyl)methanethiol, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

The chemical structure of (4,5-dimethoxy-2-nitrophenyl)methanethiol is defined by a substituted phenyl ring with methoxy groups at the 4 and 5 positions and a nitro group at the 2 position. The methanethiol moiety attached to the phenyl ring imparts unique chemical properties to the molecule. The presence of these functional groups allows for a variety of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of (4,5-dimethoxy-2-nitrophenyl)methanethiol. One common approach involves the reaction of 4,5-dimethoxy-2-nitrobenzyl chloride with sodium hydrosulfide in a polar solvent such as dimethyl sulfoxide (DMSO). This method yields high purity and good yields, making it suitable for large-scale production. Another synthetic route involves the nucleophilic substitution of 4,5-dimethoxy-2-nitrobenzyl bromide with thiourea followed by acid hydrolysis to form the desired thiol compound.

The biological activities of (4,5-dimethoxy-2-nitrophenyl)methanethiol have been extensively studied in recent years. One notable application is its use as a precursor in the synthesis of bioactive compounds with potential therapeutic effects. For instance, derivatives of this compound have shown promising anti-inflammatory and antioxidant properties. These properties are attributed to the ability of the thiol group to scavenge reactive oxygen species (ROS) and modulate inflammatory pathways.

In addition to its anti-inflammatory and antioxidant activities, (4,5-dimethoxy-2-nitrophenyl)methanethiol has also been investigated for its potential as a lead compound in drug discovery. Researchers have explored its use in developing new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The nitro group in the molecule can be reduced to an amino group under physiological conditions, which can enhance its biological activity and cellular uptake.

The pharmacological profile of (4,5-dimethoxy-2-nitrophenyl)methanethiol has been further elucidated through various in vitro and in vivo studies. In cell culture experiments, it has been shown to protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. Animal studies have also demonstrated its ability to improve cognitive function and reduce neuroinflammation in models of neurodegenerative diseases.

Beyond its therapeutic applications, (4,5-dimethoxy-2-nitrophenyl)methanethiol has found utility as a chemical probe in biochemical research. Its unique reactivity makes it an excellent tool for studying protein-thiol interactions and redox biology. For example, it can be used to label specific cysteine residues on proteins, allowing researchers to investigate their functional roles in cellular processes.

In conclusion, (4,5-dimethoxy-2-nitrophenyl)methanethiol (CAS No. 1585977-30-5) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further exploration in drug discovery and biochemical studies. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge.